Cas no 461-90-5 (2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dithione)

• Product Name: 2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dithione
• CAS No: 461-90-5
• MF: C₃H₃N₃S₂
• MW: 145.206016778946
• MDL: MFCD22573502
• CID: 930268
• PubChem ID: 1555510
• Update Time: 2025-06-08

2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dithione Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dithione
• 1,2,4-Triazine-3,5(2H,4H)-dithione
• 2,4-dithio-6-azauracil
• 2,4-Dithio-6-aza-uracil (3,5-Dithioxo-2,3,4,5-tetrahydro-1,2,4-triazin)
• 2H,4H-1,2,4-triazine-3,5-dithione
• 2H-[1,2,4]Triazin-3,5-dithion
• 2H-[1,2,4]triazine-3,5-dithione
• 3,5-Dimercapto-1,2,4-triazin
• 3,5-Dithioxo-1,2,4-triazin
• 3,5-dithioxo-2,3,4,5-tetrahydrotriazine
• AC1LTAXC
• CTK1D2000
• F3097-0462
• SureCN7746498
• DTXSID70364383
• 1,2,4-Triazine-3,5(2H,4H)-dithione #
• 3,5-Dithioxo-2,3,4,5-tetrahydro-1,2,4-triazine
• 461-90-5
• 2H-1,2,4-triazine-3,5-dithione
• IIYCDUJGGHBHAQ-UHFFFAOYSA-N
• 1,2,4-triazine-3,5-dithiol
• AKOS002348721
• MFCD22573502
• AKOS026674489
• AS-5710
• CS-0320008
• [1,2,4]Triazine-3,5-dithiol
• SCHEMBL7023177

• MDL： MFCD22573502
• Inchi： 1S/C3H3N3S2/c7-2-1-4-6-3(8)5-2/h1H,(H2,5,6,7,8)
• InChI Key： IIYCDUJGGHBHAQ-UHFFFAOYSA-N
• SMILES： S=C1NN=CC(N1)=S

Computed Properties

• Exact Mass: 144.97699
• Monoisotopic Mass: 144.97683946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 209 °C
• PSA: 36.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones

Additional information on 2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dithione

Comprehensive Overview of 2,3,4,5-Tetrahydro-1,2,4-triazine-3,5-dithione (CAS No. 461-90-5)

2,3,4,5-Tetrahydro-1,2,4-triazine-3,5-dithione (CAS No. 461-90-5) is a heterocyclic compound with a unique molecular structure, featuring a triazine core substituted with sulfur atoms. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its thione functional groups, which contribute to its reactivity and versatility in synthetic chemistry. The compound's CAS number 461-90-5 is frequently searched in academic databases, reflecting its growing importance in scientific studies.

One of the most discussed topics surrounding 2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dithione is its role in the development of sustainable chemistry. With the global push toward greener alternatives, this compound's ability to participate in catalytic reactions and biodegradable material synthesis has made it a subject of intense research. Users often search for terms like "triazine derivatives in green chemistry" or "sulfur-containing heterocycles applications," highlighting the compound's relevance in modern scientific discourse.

From a structural perspective, 2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dithione exhibits a planar configuration, which is critical for its interactions in molecular recognition and drug design. Its thione groups are known to form stable complexes with metal ions, making it a candidate for chelation therapy and catalysis. These properties are often explored in queries such as "metal-binding triazine compounds" or "triazine-based catalysts," demonstrating the compound's interdisciplinary appeal.

In the pharmaceutical industry, CAS No. 461-90-5 is investigated for its potential as a scaffold for drug discovery. Its heterocyclic framework is compatible with various bioactive moieties, enabling the design of novel therapeutics. Searches like "triazine dithione in medicinal chemistry" or "pharmacological uses of tetrahydrotriazines" reflect the compound's promise in addressing unmet medical needs. Additionally, its low toxicity profile in preliminary studies has further fueled interest in its therapeutic applications.

The agrochemical sector also benefits from the unique properties of 2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dithione. Its sulfur-rich structure contributes to its efficacy as a pesticide intermediate or plant growth regulator. Queries such as "triazine dithiones in crop protection" or "sustainable agrochemicals" underscore its role in advancing precision agriculture. The compound's ability to degrade into non-toxic byproducts aligns with the increasing demand for environmentally friendly pesticides.

Material scientists are exploring CAS No. 461-90-5 for its potential in advanced polymer systems and nanomaterials. Its sulfur atoms can enhance the thermal stability and mechanical properties of polymers, making it valuable for high-performance applications. Popular search terms like "triazine-based polymers" or "sulfur-containing nanomaterials" highlight its relevance in cutting-edge material development. The compound's compatibility with green synthesis methods further enhances its appeal in this field.

In conclusion, 2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dithione (CAS No. 461-90-5) is a multifaceted compound with broad applications across diverse industries. Its structural features, including the thione groups and triazine core, make it a valuable tool in synthetic chemistry, drug development, and material science. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.